Cas no 890044-38-9 ((8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan)

(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan structure

890044-38-9 structure

Product Name:(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan

CAS No:890044-38-9

MF:C₂₈H₂₆F₆N₄S

MW:564.588265895844

MDL:MFCD28902422

CID:1086016

Update Time:2024-10-26

(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S)-quinolin-4-yl((2R)-5-vinylquinuclidin-2-yl)methyl)thiourea
- N-[3,5-Bis(trifluoromethyl)phenyl]-N'-(8α,9S)-cinchonan-9-ylthiourea
- (8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan
- N-[3,5-Bis(trifluoromethyl)phenyl]-N'-(8
- A,9S)-cinchonan-9-ylthiourea
- 1-[(S)-[(2S,4S,5R)-5-Ethenyl-1-azabicyclo[2.2.2]octane-2-yl](4-quinolinyl)methyl]-3-[3,5-bis(trifluoromethyl)phenyl]thiourea
- N-[3,5-Bis(trifluoromethyl)phenyl]-N′-(8α,9S)-cinchonan-9-ylthiourea (ACI)
- MDL： MFCD28902422
- Inchi： 1S/C28H26F6N4S/c1-2-16-15-38-10-8-17(16)11-24(38)25(22-7-9-35-23-6-4-3-5-21(22)23)37-26(39)36-20-13-18(27(29,30)31)12-19(14-20)28(32,33)34/h2-7,9,12-14,16-17,24-25H,1,8,10-11,15H2,(H2,36,37,39)/t16-,17-,24-,25-/m0/s1
- InChI Key： IIQBCCXHYIEQTC-SEMUBUJISA-N
- SMILES： [C@H](C1C=CN=C2C=CC=CC=12)([C@@H]1C[C@@H]2CC[N@@]1C[C@@H]2C=C)NC(=S)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 39
Rotatable Bond Count: 5
Complexity: 859
XLogP3: 6.4
Topological Polar Surface Area: 72.3

(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan Security Information

Storage Condition：Sealed in dry,2-8°C

(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A353653-100mg	1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S)-quinolin-4-yl((2R)-5-vinylquinuclidin-2-yl)methyl)thiourea	890044-38-9	97%	100mg	$154.0	2025-04-15
Ambeed	A353653-250mg	1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S)-quinolin-4-yl((2R)-5-vinylquinuclidin-2-yl)methyl)thiourea	890044-38-9	97%	250mg	$273.0	2025-04-15
Ambeed	A353653-1g	1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S)-quinolin-4-yl((2R)-5-vinylquinuclidin-2-yl)methyl)thiourea	890044-38-9	97%	1g	$826.0	2025-04-15
Ambeed	A353653-5g	1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S)-quinolin-4-yl((2R)-5-vinylquinuclidin-2-yl)methyl)thiourea	890044-38-9	97%	5g	$3143.0	2024-05-30
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0443-50mg	(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan	890044-38-9	98%,99%e.e.	50mg	¥900.0	2023-07-10
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0443-100mg	(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan	890044-38-9	98%,99%e.e.	100mg	¥1470.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N81070-100mg	N-[3，5-Bis(trifluoromethyl)phenyl]-N'-(8α，9S)-cinchonan-9-ylthiourea	890044-38-9		100mg	¥3118.0	2021-09-04
ChemScence	CS-0028352-100mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-(8α,9S)-cinchonan-9-ylthiourea	890044-38-9	≥97.0%	100mg	$190.0	2022-04-26
ChemScence	CS-0028352-250mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-(8α,9S)-cinchonan-9-ylthiourea	890044-38-9	≥97.0%	250mg	$380.0	2022-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD233681-1g	1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S)-quinolin-4-yl((2R)-5-vinylquinuclidin-2-yl)methyl)thiourea	890044-38-9	97% mix TBC as stabilizer	1g	￥6123.0	2022-02-28

(8S,9S)-9-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]cinchonan Production Method

Production Method 1

23165-29-9

850409-61-9

890044-38-9

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt; 24 h, rt

Reference

Catalytic Asymmetric Synthesis of α,β-Disubstituted α,γ-Diaminophosphonic Acid Precursors by Michael Addition of α-Substituted Nitrophosphonates to Nitroolefins

Tripathi, Chandra Bhushan; Kayal, Satavisha; Mukherjee, Santanu, Organic Letters, 2012, 14(13), 3296-3299

Production Method 2

23165-29-9

485-71-2

890044-38-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate , Diphenylphosphoryl azide Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 24 h, rt; rt → 50 °C; 10 h, 50 °C
1.2 Reagents: Triphenylphosphine ; 15 h, 50 °C; 50 °C → rt
1.3 Reagents: Water ; 24 h, rt
1.4 Solvents: Tetrahydrofuran ; overnight, rt

Reference

Desymmetrization of gem-diols via water-assisted organocatalytic enantio- and diastereoselective cycloetherification

Murata, Ryuichi; Matsumoto, Akira; Asano, Keisuke; Matsubara, Seijiro, Chemical Communications (Cambridge, 2020, 56(82), 12335-12338

Production Method 3

23165-29-9

485-71-2

890044-38-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate , Diphenylphosphoryl azide Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 24 h, rt; rt → 50 °C; 25 h, 50 °C; 50 °C → rt
1.2 Reagents: Water ; 24 h, rt
1.3 Solvents: Tetrahydrofuran ; rt; overnight, rt

Reference

Asymmetric Cycloetherification by Bifunctional Organocatalyst

Asano, Keisuke ; Matsubara, Seijiro, Synthesis, 2018, 50(21), 4243-4253

Production Method 4

23165-29-9

850409-61-9

890044-38-9

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt; 24 h, rt

Reference

Enantioselective organocatalytic formal [3+2]-cycloaddition of isatin-derived ketimines with benzylidenemalononitriles and benzylidineindanones

Duffy, Conor; Roe, William E.; Harkin, Aislinn M.; McNamee, Ryan; Knipe, Peter C., New Journal of Chemistry, 2021, 45(47), 22034-22038

Production Method 5

23165-29-9

850409-61-9

890044-38-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 2 h, rt

Reference

Enantioselective construction of quaternary carbon centre catalyzed by bifunctional organocatalyst

Liu, Tian-Yu; Long, Jun; Li, Bang-Jing; Jiang, Lin; Li, Rui; et al, Organic & Biomolecular Chemistry, 2006, 4(11), 2097-2099

Production Method 6

23165-29-9

850409-61-9

890044-38-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, rt

Reference

Stereoselective reaction of 2-carboxythioesters-1,3-dithiane with nitroalkenes: an organocatalytic strategy for the asymmetric addition of a glyoxylate anion equivalent

Massolo, Elisabetta; Benaglia, Maurizio; Genoni, Andrea; Annunziata, Rita; Celentano, Giuseppe; et al, Organic & Biomolecular Chemistry, 2015, 13(20), 5591-5596

Production Method 7

23165-29-9

485-71-2

890044-38-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 10 min, rt → 0 °C
1.2 0 °C → rt; 12 h, rt

Reference

Synthesis, antibacterial and anti-MRSA activity, in vivo toxicity and a structure-activity relationship study of a quinoline thiourea

Dolan, Niamh; Gavin, Declan P.; Eshwika, Ahmed; Kavanagh, Kevin; McGinley, John; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 630-635